Cas no 630065-37-1 (1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 630065-37-1
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 6571867
• Update Time: 2025-07-21

1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• 3-(4-ethoxyphenyl)-5,5-dioxo-1-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(4-ethoxyphenyl)tetrahydro-3-phenyl-, 5,5-dioxide

• Inchi： 1S/C19H20N2O4S/c1-2-25-16-10-8-15(9-11-16)21-18-13-26(23,24)12-17(18)20(19(21)22)14-6-4-3-5-7-14/h3-11,17-18H,2,12-13H2,1H3
• InChI Key： XNHRUBJUPHRHFT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C2CS(=O)(=O)CC2N1C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 602.9±55.0 °C(Predicted)
• pka: 0.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Overview of 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 630065-37-1)

The compound 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 630065-37-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the thieno[3,4-d]imidazole core and the 4-ethoxyphenyl and phenyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione is its structural similarity to other biologically active compounds. The thieno[3,4-d]imidazole moiety, in particular, is known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a surge in research aimed at exploring its therapeutic potential, especially in the context of drug discovery and development.

In addition to its pharmaceutical applications, 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione is also being investigated for its potential use in materials science. The compound's unique electronic properties, stemming from its conjugated system and heteroatom-rich structure, make it a promising candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in its ability to facilitate charge transport and its stability under various environmental conditions.

The synthesis of 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of green chemistry principles, such as solvent-free reactions and catalytic processes, has further enhanced its appeal in the context of sustainable chemistry.

From a regulatory perspective, 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione is not classified as a hazardous substance, which simplifies its handling and transportation. However, as with any chemical compound, proper safety measures should be observed during its synthesis, storage, and use. The compound's stability and compatibility with various solvents and reagents make it a versatile tool for researchers and industrial chemists alike.

The growing demand for 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione is reflected in the increasing number of patents and scientific publications related to its applications. Companies and academic institutions are actively exploring its potential in drug development, materials science, and other high-tech industries. This trend is expected to continue as more researchers uncover the compound's unique properties and applications.

In conclusion, 1-(4-ethoxyphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 630065-37-1) represents a fascinating area of research with broad implications for multiple industries. Its unique structural features, combined with its diverse applications, make it a compound of significant interest to scientists and engineers worldwide. As research progresses, it is likely that new and innovative uses for this molecule will continue to emerge, further solidifying its importance in modern chemistry.